3-(Methylsulfonyl)phenol
Overview
Description
Synthesis Analysis
The synthesis of sulfonyl derivatives of phenols has been reported in various studies . One such method involves the reaction of electrogenerated p-methylquinoneimine with sulfinic acids . By changing the electrode potential, diverse products can be synthesized .Molecular Structure Analysis
The molecular structure of 3-(Methylsulfonyl)phenol includes a phenol group attached to a methylsulfonyl group . The InChI code for this compound is1S/C7H8O3S/c1-11(9,10)7-4-2-3-6(8)5-7/h2-5,8H,1H3
. Chemical Reactions Analysis
Phenolic compounds like this compound are known to be highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions . The oxidation of phenols yields a 2,5-cyclohexadiene-1,4-dione, or quinone .Physical And Chemical Properties Analysis
This compound has a molecular weight of 172.20 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 1 . Its exact mass is 172.01941529 g/mol .Scientific Research Applications
Sulfonation Processes : Research by Wit, Woldhuis, and Cerfontain (2010) focused on the sulfonation of phenols and related compounds. They examined the sulfonation of phenyl methanesulfonates, revealing insights into the chemical behavior of sulfonated phenols, which can be crucial for understanding and developing applications involving 3-(Methylsulfonyl)phenol (Wit, Woldhuis, & Cerfontain, 2010).
Analysis of Sugars and Related Substances : Dubois et al. (1956) developed a colorimetric method involving phenol and sulfuric acid for determining sugars and related substances. This technique, leveraging the reactivity of phenol derivatives, could potentially utilize this compound for analytical purposes (Dubois et al., 1956).
Bioassay Studies and Molecular Docking : Al-Hourani et al. (2020) synthesized compounds featuring 4-(methylsulfonyl)phenyl groups. They studied the interaction of these compounds with cyclooxygenase enzymes, which could be relevant for understanding the biological activity of this compound derivatives (Al-Hourani et al., 2020).
Catalysis and Alkylation Studies : Samolada et al. (1995) investigated the alkylation of phenol with methanol, a process that could potentially be applied to this compound for the production of valuable chemical intermediates (Samolada et al., 1995).
Inhibition of Matrix Metalloproteinase 2 (MMP2) : Tao et al. (2010) explored the inhibition mechanism of MMP2, focusing on compounds with sulfonyl groups. This could suggest potential biomedical applications for this compound in drug design and disease treatment (Tao et al., 2010).
Solubility Studies in Ionic Liquids : Bogel-Łukasik et al. (2010) conducted a study on the solubility of phenolic compounds in ionic liquids, which could be relevant for understanding the solubility properties of this compound in various solvents (Bogel-Łukasik, Gonçalves, & Bogel-Łukasik, 2010).
Synthesis of Triazines : Shi et al. (2016) explored the synthesis of 3-substituted 1,2,4-triazines using 3-(methylsulfonyl)-1,2,4-triazine. This research could provide a basis for the synthesis of related compounds using this compound (Shi et al., 2016).
Extraction of Phenolic Compounds : Sas et al. (2018) studied the extraction of phenolic compounds from water using ionic liquids. Their findings could inform processes for the extraction or separation of this compound in industrial applications (Sas et al., 2018).
Mechanism of Action
Target of Action
3-(Methylsulfonyl)phenol is a compound that has been found to have potential applications in various biological activities. It is known to be involved in the Suzuki–Miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This compound also shows anti-inflammatory activities .
Mode of Action
It is known that in the suzuki–miyaura cross-coupling reaction, it interacts with a metal catalyst to form new carbon-carbon bonds . In terms of its anti-inflammatory activity, it is believed to inhibit the cyclooxygenase (COX) enzymes, which play a key role in inflammation .
Biochemical Pathways
It is known that phenol compounds, which include this compound, are metabolized via the shikimic acid pathway or the malonate/acetate pathway . In the case of phenol degradation, phenol hydroxylase converts phenol to catechol, which is then converted via the meta-pathway to 2-hydroxymuconic semialdehyde .
Pharmacokinetics
The metabolite was exclusively eliminated into urine with negligible biotransformation .
Result of Action
The result of the action of this compound is dependent on its application. In the context of the Suzuki–Miyaura cross-coupling reaction, it contributes to the formation of new carbon-carbon bonds . As an anti-inflammatory agent, it can help to reduce inflammation by inhibiting COX enzymes .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction requires specific reaction conditions . Additionally, the anti-inflammatory activity of this compound may be affected by the physiological environment, such as the presence of other inflammatory mediators .
Safety and Hazards
Future Directions
Phenolic compounds like 3-(Methylsulfonyl)phenol have been the subject of extensive research due to their unique physical and chemical properties and wide applications . Future research directions may include the development of efficient methods for their synthesis and modern and accurate methods for their detection and analysis .
Biochemical Analysis
Cellular Effects
Phenolic compounds are known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of 3-(Methylsulfonyl)phenol is not well-defined. It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
Phenolic compounds can be involved in various metabolic pathways, interacting with enzymes or cofactors, and can influence metabolic flux or metabolite levels
Transport and Distribution
It is possible that this compound interacts with transporters or binding proteins, influencing its localization or accumulation .
Subcellular Localization
It is possible that this compound is directed to specific compartments or organelles by targeting signals or post-translational modifications .
Properties
IUPAC Name |
3-methylsulfonylphenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O3S/c1-11(9,10)7-4-2-3-6(8)5-7/h2-5,8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRZXZRGNTXHLKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40348453 | |
Record name | 3-(methylsulfonyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40348453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14763-61-2 | |
Record name | 3-(Methylsulfonyl)phenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14763-61-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(methylsulfonyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40348453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methanesulfonylphenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of finding 2-methoxy-5-methyl-3-(methylsulfonyl)phenol in the Aspergillus sydowii study?
A1: The research paper primarily focuses on new derivatives of sydowic acid, a compound family with known biological activities. The identification of 2-methoxy-5-methyl-3-(methylsulfonyl)phenol [] is presented as a novel sulfonyl metabolite isolated alongside the sydowic acid derivatives. While the study doesn't delve deeply into this specific compound's properties, its discovery contributes to the understanding of the metabolic pathways and chemical diversity within Aspergillus sydowii. This finding may spark further research into its potential biological activities and roles within the fungus.
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